Cas no 2103693-73-6 (2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid)

• Product Name: 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid
• CAS No: 2103693-73-6
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 5638114
• PubChem ID: 165938865
• Update Time: 2025-05-20

2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-yl)-2-(trifluoroacetamido)acetic acid
• EN300-28278213
• 2103693-73-6
• 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid

• Inchi： 1S/C9H7F3N2O3/c10-9(11,12)8(17)14-6(7(15)16)5-2-1-3-13-4-5/h1-4,6H,(H,14,17)(H,15,16)
• InChI Key： NAEVIUSLGNKQHZ-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1C=NC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 248.04087658g/mol
• Monoisotopic Mass: 248.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid

2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic Acid: A Comprehensive Overview

The compound 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid (CAS No. 2103693-73-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties. In this article, we delve into the details of this compound, exploring its synthesis, properties, applications, and recent advancements in research.

The molecular structure of 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid is defined by the presence of a pyridine ring at the 3-position and a trifluoroacetamido group attached to the central acetic acid moiety. This configuration imparts the molecule with distinctive electronic and steric properties, making it a valuable component in numerous chemical reactions. The pyridine ring contributes aromatic stability and potential for coordination chemistry, while the trifluoroacetamido group introduces electron-withdrawing effects, enhancing the molecule's reactivity in certain contexts.

Recent studies have highlighted the role of 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The compound's ability to form stable complexes with metal ions has also been leveraged in catalytic applications, where it serves as a ligand in transition metal-catalyzed reactions.

In terms of synthesis, 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of pyridine derivatives with trifluoroacetyl chloride under specific conditions to yield the desired product. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to enhance yield and purity while minimizing environmental impact.

The physical properties of 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid are equally noteworthy. It exhibits a high melting point due to strong hydrogen bonding interactions between the amide group and other functional groups within the molecule. Additionally, its solubility in polar solvents makes it suitable for use in various solution-based chemical processes.

From an environmental standpoint, 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. However, ongoing research is focused on developing more sustainable methods for its production and disposal to mitigate these environmental impacts.

In conclusion, 2-(Pyridin-3-yl)-2-(trifluoroacetamido)acetic acid (CAS No. 2103693-73-6) is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, reactivity, and functional versatility continue to make it an area of active research interest. As advancements in synthetic methodologies and material science unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.